Cas no 2418642-89-2 (1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide)

• Product Name: 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide
• CAS No: 2418642-89-2
• MF: C₁₅H₁₉N₃O
• MW: 257.330863237381
• CID: 5599447
• PubChem ID: 165774994
• Update Time: 2025-06-20

1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2418642-89-2
• 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide
• Z1270000092
• EN300-26684661

• Inchi： 1S/C15H19N3O/c16-9-10-17-15(19)14-8-4-5-11-18(14)12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8,10-12H2,(H,17,19)
• InChI Key： WOUQYCJSYQQQKF-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCN1CC1C=CC=CC=1)NCC#N

Computed Properties

• Exact Mass: 257.152812238g/mol
• Monoisotopic Mass: 257.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.1Ų

Additional information on 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide

Introduction to 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide (CAS No. 2418642-89-2)

1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide, identified by the chemical compound code CAS No. 2418642-89-2, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide include a benzyl group, a cyanomethyl moiety, and a piperidine ring, which collectively contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide have been subjects of extensive research due to its promising pharmacological profile. The benzyl group in its structure enhances lipophilicity, facilitating better membrane penetration, while the cyanomethyl group introduces a polar functional moiety that can interact with biological targets. The piperidine ring is a common scaffold in many bioactive molecules, known for its ability to modulate various biological pathways.

In recent years, the exploration of piperidine derivatives has expanded significantly, particularly in the development of central nervous system (CNS) drugs, antiviral agents, and anticancer therapeutics. The unique combination of functional groups in 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide makes it a valuable candidate for further investigation in these areas. For instance, studies have shown that piperidine-based compounds can exhibit potent activity against certain enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

One of the most compelling aspects of 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced efficacy and reduced toxicity. These efforts have led to the identification of several promising analogs that are being evaluated in preclinical studies. The cyanomethyl group, in particular, has been highlighted for its ability to form hydrogen bonds with biological targets, improving binding affinity and selectivity.

The pharmacokinetic properties of 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide are also of great interest. Studies have demonstrated that this compound exhibits favorable solubility and stability under physiological conditions, which are critical factors for drug formulation and delivery. Additionally, its metabolic profile suggests that it can be efficiently processed by the body without significant accumulation or adverse effects.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for producing 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide on an industrial scale. These innovations have not only reduced production costs but also improved the quality and consistency of the final product. Such improvements are essential for advancing clinical trials and bringing new therapies to market.

The therapeutic potential of 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide extends beyond CNS disorders. Emerging evidence suggests that it may also have applications in treating inflammatory diseases and cancer. For example, researchers have observed that derivatives of this compound can inhibit key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Similarly, preclinical studies have indicated that certain analogs exhibit anti-proliferative effects on cancer cell lines by interfering with critical signaling pathways.

The development of novel drug candidates often involves optimizing existing structures to enhance their pharmacological properties. In the case of 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide, modifications such as substituting the benzyl group with other aromatic or heterocyclic moieties have been explored to improve binding affinity and reduce off-target effects. These structural modifications are guided by insights from crystallographic studies and molecular dynamics simulations, which provide detailed information about how the compound interacts with biological targets.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods allow researchers to predict the behavior of 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide before conducting expensive wet-lab experiments. These techniques include molecular docking, virtual screening, and quantum mechanical calculations, which help identify optimal analogs with desired properties. Such computational approaches have significantly accelerated the drug discovery process and reduced time-to-market for new therapeutics.

As research continues to uncover new applications for 1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide, collaborations between academic institutions and pharmaceutical companies will become increasingly important. Such partnerships can facilitate the translation of laboratory findings into clinical reality by leveraging expertise in synthetic chemistry, pharmacology, and biotechnology. The collective efforts of these stakeholders will be crucial in bringing innovative treatments to patients worldwide.

In conclusion,1-benzyl-N-(cyanomethyl)piperidine-2-carboxamide (CAS No. 2418642-89-2) represents a promising area of research with significant therapeutic potential across multiple disease indications. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, position it as a valuable asset in the quest for novel therapeutics. As further studies elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to make meaningful contributions to human health.